3,5-dimethyl-N-((5-(thiophen-2-yl)furan-2-yl)methyl)isoxazole-4-carboxamide

• IUPAC Name: 3,5-dimethyl-N-[(5-thiophen-2-ylfuran-2-yl)methyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H14N2O3S/c1-9-14(10(2)20-17-9)15(18)16-8-11-5-6-12(19-11)13-4-3-7-21-13/h3-7H,8H2,1-2H3,(H,16,18)
• InChI Key: YZJVBVACOQNPCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC2=CC=C(O2)C3=CC=CS3
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

3,5-dimethyl-N-((5-(thiophen-2-yl)furan-2-yl)methyl)isoxazole-4-carboxamide, also known as DMTFIC, is a synthetic compound that has been studied for its potential use in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Scientific Research Applications

Density Functional Theory Studies

. .

Materials Science

Thiophene-based compounds, such as the one , have widespread use in materials science. , which are used in various electronic devices.

Organic Field-Effect Transistors (OFETs)

. OFETs are a type of field-effect transistor using an organic semiconductor in its channel.

Organic Light-Emitting Diodes (OLEDs)

. OLEDs are used in the creation of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones.

Pharmacological Properties

. .

Fungicidal Activities

. This makes them potential candidates for the development of new fungicides.

Anti-Infective Agents

. .

Synthesis of Thiophene Derivatives

. .

Mechanism of Action

Target of Action

It is known that thiophene-based analogs, which this compound is a part of, have been studied extensively for their potential biological activities . They have shown a variety of properties and applications, including anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .

Mode of Action

For instance, suprofen, a 2-substituted thiophene compound, is known as a nonsteroidal anti-inflammatory drug . Another example is articaine, a 2,3,4-trisubstituent thiophene, which is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe .

Biochemical Pathways

Thiophene-based compounds are known to interact with various biochemical pathways due to their diverse biological activities .

Result of Action

Thiophene-based compounds have been known to exhibit various pharmacological properties .